Cas no 1037543-27-3 (2,4-Dichloro-6-(methoxymethyl)pyrimidine)

• Product Name: 2,4-Dichloro-6-(methoxymethyl)pyrimidine
• CAS No: 1037543-27-3
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• MDL: MFCD18837152
• CID: 822156
• PubChem ID: 53385529
• Update Time: 2025-06-08

2,4-Dichloro-6-(methoxymethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-(methoxymethyl)pyrimidine
• 2,4-DICHLORO-6-METHOXYMETHYL-PYRIMIDINE
• 2,4-Dichloro-6-methoxymethylpyrimidine
• AK-52650
• AM90488
• ANW-69044
• CTK8C2815
• MolPort-021-783-469
• PyriMidine, 2,4-dichloro-6-(MethoxyMethyl)-
• SY350761
• DTXSID30693762
• SB57560
• D82312
• CS-0150196
• AKOS015940786
• 1037543-27-3
• SCHEMBL19462437
• DA-17257
• BS-14197
• MFCD18837152

• MDL： MFCD18837152
• Inchi： 1S/C6H6Cl2N2O/c1-11-3-4-2-5(7)10-6(8)9-4/h2H,3H2,1H3
• InChI Key： HOMJLIICWASYKP-UHFFFAOYSA-N
• SMILES： ClC1=CC(COC)=NC(=N1)Cl

Computed Properties

• Exact Mass: 191.9857182g/mol
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.389
• Boiling Point: 258 ºC
• Flash Point: 110 ºC

Additional information on 2,4-Dichloro-6-(methoxymethyl)pyrimidine

Comprehensive Overview of 2,4-Dichloro-6-(methoxymethyl)pyrimidine (CAS No. 1037543-27-3)

2,4-Dichloro-6-(methoxymethyl)pyrimidine (CAS No. 1037543-27-3) is a versatile pyrimidine derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are pivotal in drug discovery due to their structural diversity and biological activity. The presence of chloro and methoxymethyl substituents enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers and industries are increasingly focusing on pyrimidine-based compounds due to their potential applications in developing antiviral, anticancer, and herbicidal agents.

The growing interest in 2,4-Dichloro-6-(methoxymethyl)pyrimidine is driven by its role in green chemistry and sustainable synthesis. With the rise of environmentally friendly practices, scientists are exploring methods to optimize its production with minimal waste. Recent studies highlight its utility in catalyzed reactions and cross-coupling processes, which align with the global push toward eco-friendly chemical manufacturing. Additionally, its compatibility with microwave-assisted synthesis has garnered attention, as this technique reduces energy consumption and reaction times.

From a commercial perspective, 2,4-Dichloro-6-(methoxymethyl)pyrimidine is gaining traction in the pharmaceutical intermediates market. Its structural features make it a precursor for biologically active molecules, particularly in the development of small-molecule drugs. The compound's relevance in medicinal chemistry is underscored by its ability to serve as a scaffold for targeted therapies. As the demand for personalized medicine grows, this pyrimidine derivative is poised to play a critical role in designing next-generation therapeutics.

In the agrochemical sector, 2,4-Dichloro-6-(methoxymethyl)pyrimidine is investigated for its potential in crop protection formulations. Its herbicidal and fungicidal properties are being explored to address challenges in sustainable agriculture. With the increasing need for high-efficiency pesticides that minimize environmental impact, this compound offers a promising avenue for innovation. Researchers are also examining its synergy with biopesticides to enhance efficacy while reducing chemical load.

The analytical characterization of 2,4-Dichloro-6-(methoxymethyl)pyrimidine involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are critical for research and industrial applications. The compound's stability under various conditions makes it suitable for long-term storage and global distribution, further bolstering its commercial viability.

Looking ahead, the applications of 2,4-Dichloro-6-(methoxymethyl)pyrimidine are expected to expand, particularly in drug discovery and material science. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a key player in accelerating innovation. As industries prioritize cost-effective and scalable solutions, this compound stands out as a reliable building block for future advancements.